N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide
• InChI: InChI=1S/C22H18N2O2S/c1-14-17(22-24-19-10-3-4-12-20(19)27-22)9-6-11-18(14)23-21(25)15-7-5-8-16(13-15)26-2/h3-13H,1-2H3,(H,23,25)
• InChI Key: DDDULKRSBRDDBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC(=O)C2=CC(=CC=C2)OC)C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol

Description

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide, also known as BMB-314, is a chemical compound that has been studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. In cancer treatment, this compound has been shown to inhibit the activity of matrix metalloproteinases, which are involved in tumor invasion and metastasis. In Alzheimer's disease, this compound has been shown to inhibit the activity of beta-secretase, which is involved in the production of amyloid beta peptides.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the specific application. In cancer treatment, this compound has been shown to induce apoptosis and inhibit angiogenesis, leading to the inhibition of tumor growth. In Alzheimer's disease, this compound has been shown to prevent the aggregation of amyloid beta peptides, potentially slowing the progression of the disease. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One advantage of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide is its potential for use in multiple therapeutic applications. However, there are also limitations to its use in lab experiments, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the study of N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide. One direction is the development of more efficient synthesis methods to increase yield and purity. Another direction is the exploration of its potential therapeutic applications in other fields, such as cardiovascular disease and autoimmune disorders. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.

Synthesis Methods

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide can be synthesized through a multi-step process starting with the reaction of 2-aminothiophenol and 2-bromo-5-methylbenzoic acid to form 2-(2-bromo-5-methylphenyl)benzo[d]thiazol-6-ol. This intermediate is then reacted with 3-methoxybenzoyl chloride to yield this compound.

Scientific Research Applications

N-[3-(1,3-benzothiazol-2-yl)-2-methylphenyl]-3-methoxybenzamide has been studied for its potential therapeutic applications in various fields, including cancer treatment, neurodegenerative diseases, and inflammation. In cancer treatment, this compound has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. In neurodegenerative diseases, this compound has been studied for its potential to prevent the aggregation of amyloid beta peptides, which are associated with Alzheimer's disease. In inflammation, this compound has been shown to reduce the production of pro-inflammatory cytokines.